Cas no 30341-99-2 (8H-1,3-Dioxolo[4,5-e]isoindol-8-one,6-[[6-[2-(dimethylamino)ethyl]-1,3-benzodioxol-5-yl]methylene]-6,7-dihydro-(9CI))

• Product name: 8H-1,3-Dioxolo[4,5-e]isoindol-8-one,6-[[6-[2-(dimethylamino)ethyl]-1,3-benzodioxol-5-yl]methylene]-6,7-dihydro-(9CI)
• CAS No: 30341-99-2
• MF: C₂₁H₂₀N₂O₅
• MW: 380.3939
• CID: 308079
• PubChem ID: 6450006

8H-1,3-Dioxolo[4,5-e]isoindol-8-one,6-[[6-[2-(dimethylamino)ethyl]-1,3-benzodioxol-5-yl]methylene]-6,7-dihydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 8H-1,3-Dioxolo[4,5-e]isoindol-8-one,6-[[6-[2-(dimethylamino)ethyl]-1,3-benzodioxol-5-yl]methylene]-6,7-dihydro-(9CI)
• (6E)-6-[[6-[2-(dimethylamino)ethyl]-1,3-benzodioxol-5-yl]methylidene]-[1,3]dioxolo[4,5-g]isoindol-8-one
• Fumaramine
• 8H-1,3-Dioxolo(4,5-e)isoindol-8-one, 6-((6-(2-(dimethylamino)ethyl)-1,3-benzodioxol-5-yl)methylene)-6,7-dihydro-
• 30341-99-2

• Inchi： InChI=1S/C21H20N2O5/c1-23(2)6-5-12-8-17-18(27-10-26-17)9-13(12)7-15-14-3-4-16-20(28-11-25-16)19(14)21(24)22-15/h3-4,7-9H,5-6,10-11H2,1-2H3,(H,22,24)/b15-7-
• InChI Key： ZURFNKDWDFKHSG-CHHVJCJISA-N
• SMILES： CN(CCC1=CC2OCOC=2C=C1/C=C1\NC(=O)C2=C3OCOC3=CC=C\12)C

Computed Properties

• Exact Mass: 380.1373
• Monoisotopic Mass: 380.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 69.26